Cas no 366491-01-2 (benzyl-dimethyl-(octoxymethyl)ammonium chloride)
366491-01-2 structure
Product Name:benzyl-dimethyl-(octoxymethyl)ammonium chloride
CAS No:366491-01-2
MF:C18H32ClNO
MW:313.905784606934
CID:1478523
PubChem ID:25091978
Update Time:2025-04-21
benzyl-dimethyl-(octoxymethyl)ammonium chloride Chemical and Physical Properties
Names and Identifiers
-
- benzyl-dimethyl-(octoxymethyl)ammonium chloride
- benzeneme<wbr>
- N-Benzyl-N,N-dimethyl(octyloxy)methanaminium chloride
- LogP
- benzyl-dimethyl-(octoxymethyl)azanium,chloride
- 366491-01-2
- CCRIS 8875
- N,N-Dimethyl-N-((octyloxy)methyl)benzenemethanaminium chloride
- Benzenemethanaminium, N,N-dimethyl-N-((octyloxy)methyl)-, chloride
- DTXSID00957904
- N,N-DIMETHYL-N-[(OCTYLOXY)METHYL]BENZENEMETHANAMINIUM CHLORIDE
-
- Inchi: 1S/C18H32NO.ClH/c1-4-5-6-7-8-12-15-20-17-19(2,3)16-18-13-10-9-11-14-18;/h9-11,13-14H,4-8,12,15-17H2,1-3H3;1H/q+1;/p-1
- InChI Key: NNWVSJUAODJKBJ-UHFFFAOYSA-M
- SMILES: [Cl-].O(CCCCCCCC)C[N+](C)(C)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 280.9669
- Monoisotopic Mass: 313.2172423g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 11
- Complexity: 222
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
benzyl-dimethyl-(octoxymethyl)ammonium chloride Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Eduardo Enciso,Luis Cerdán,Leire Gartzia-Rivero,Jorge Bañuelos,Angel Costela,Iñigo López-Arbeloa,Inmaculada García-Moreno RSC Adv., 2015,5, 4454-4462
-
Weixuan Zeng,Ouissam El Bakouri,Henrik Ottosson Chem. Sci., 2021,12, 6159-6171
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Ching Hsuan Lin,Yu Sin Shih,Meng Wei Wang,Chun Yu Tseng,Tzong Yuan Juang,Chih Feng Wang RSC Adv., 2014,4, 8692-8698
366491-01-2 (benzyl-dimethyl-(octoxymethyl)ammonium chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk